Cas no 338400-97-8 (2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile
• CAS No: 338400-97-8
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• MDL: MFCD00974200
• CID: 1027461
• PubChem ID: 2763653
• Update Time: 2025-05-20

2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(naphthalen-2-yl)-1H-pyrrole-3-carbonitrile
• 2-AMINO-4-(2-NAPHTHYL)-1H-PYRROLE-3-CARBONITRILE
• 2-Amino-4-(phthalen-2-yl)-1H-pyrrole-3-carbonitrile
• AC1MC8MC
• aminonaphthylpyrrolecarbonitrile
• ANW-55337
• CTK7C6544
• MolPort-002-344-905
• SBB098098
• 2-amino-4-naphthalen-2-yl-1H-pyrrole-3-carbonitrile
• AKOS005069956
• CS-0365037
• 2M-904
• 338400-97-8
• SB63377
• MFCD00974200
• DTXSID70377074
• 2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile

• MDL： MFCD00974200
• Inchi： 1S/C15H11N3/c16-8-13-14(9-18-15(13)17)12-6-5-10-3-1-2-4-11(10)7-12/h1-7,9,18H,17H2
• InChI Key： FUUAUIDSXJHFQP-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(=C1)C1C=CC2C=CC=CC=2C=1)N

Computed Properties

• Exact Mass: 233.095297364g/mol
• Monoisotopic Mass: 233.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile

Comprehensive Overview of 2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile (CAS No. 338400-97-8)

2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile (CAS No. 338400-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic molecule features a pyrrole core substituted with an amino group, a nitrile functionality, and a 2-naphthyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its unique structural properties that enable interactions with biological targets.

The compound’s CAS number 338400-97-8 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are critical for analytical purposes, while its solubility and stability under various conditions are frequently studied to optimize its use in synthetic pathways. Recent trends highlight its role in developing kinase inhibitors and fluorescence probes, aligning with the growing demand for targeted therapies and diagnostic tools.

In the context of green chemistry, 2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile has been explored for eco-friendly synthesis methods. Researchers are investigating catalyst-free reactions and microwave-assisted techniques to reduce energy consumption and waste generation. These approaches resonate with the global push for sustainable practices in chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound’s potential in optoelectronic materials. Its conjugated system and electron-withdrawing nitrile group make it a candidate for organic semiconductors and OLEDs (organic light-emitting diodes). As the demand for flexible electronics grows, this application has become a hot topic in materials science, often queried alongside terms like "small molecule semiconductors" and "organic electronics."

From a synthetic perspective, the pyrrole-3-carbonitrile scaffold is a valuable building block for heterocyclic chemistry. Its reactivity allows for diverse functionalizations, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the pharmaceutical industry’s focus on fragment-based drug design, a strategy frequently discussed in peer-reviewed journals and patent filings.

Safety and handling of CAS 338400-97-8 are also critical considerations. While not classified as hazardous, standard laboratory precautions—such as using personal protective equipment (PPE) and working in a fume hood—are recommended. These protocols are often searched by students and professionals new to handling specialized chemicals.

In summary, 2-Amino-4-(2-naphthyl)-1H-pyrrole-3-carbonitrile represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and sustainable synthesis. Its structural features and adaptability continue to inspire innovation, making it a subject of ongoing research and commercial interest.